![molecular formula C30H33NO7 B303785 Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate](/img/structure/B303785.png)
Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate
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Overview
Description
Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as DIMEB, is a chemical compound that has gained significant attention in scientific research. DIMEB is a member of the quinolinedicarboxylate family of compounds and has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood. However, studies have suggested that this compound inhibits the activity of key enzymes involved in various diseases. For example, this compound has been shown to inhibit acetylcholinesterase, an enzyme involved in Alzheimer's disease. Additionally, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have suggested that this compound has anti-cancer properties by inhibiting the proliferation of cancer cells. Additionally, this compound has been shown to inhibit acetylcholinesterase, an enzyme involved in Alzheimer's disease. Moreover, this compound has been shown to have neuroprotective effects in Parkinson's disease models.
Advantages and Limitations for Lab Experiments
One advantage of using Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, this compound has been extensively studied, and its mechanism of action is well understood. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One direction is to further investigate its potential as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, future studies may focus on optimizing the synthesis of this compound to improve its yield and purity. Moreover, further studies may investigate the potential toxicity of this compound and its effects on other biochemical and physiological pathways.
Synthesis Methods
The synthesis of Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves the reaction of 2-methoxybenzaldehyde and 4-methoxybenzaldehyde with diethyl malonate in the presence of ammonium acetate and acetic acid. This reaction yields the intermediate compound, which is further reacted with methylamine hydrochloride and sodium cyanoborohydride to yield this compound. The synthesis of this compound has been optimized to yield high purity and high yield of the compound.
Scientific Research Applications
Diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been extensively studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to have anti-cancer properties by inhibiting the proliferation of cancer cells. It has also been shown to inhibit acetylcholinesterase, an enzyme that is overexpressed in Alzheimer's disease, and has been suggested as a potential therapeutic agent for the treatment of Alzheimer's disease. Moreover, this compound has been shown to have neuroprotective effects in Parkinson's disease models.
properties
Molecular Formula |
C30H33NO7 |
---|---|
Molecular Weight |
519.6 g/mol |
IUPAC Name |
diethyl 7-(2-methoxyphenyl)-4-(4-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate |
InChI |
InChI=1S/C30H33NO7/c1-6-37-29(33)24-17(3)31-22-16-21(20-10-8-9-11-23(20)36-5)26(30(34)38-7-2)28(32)27(22)25(24)18-12-14-19(35-4)15-13-18/h8-15,21,25-26,31H,6-7,16H2,1-5H3 |
InChI Key |
INWBUTYLGLBQNJ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=C(C=C3)OC)C4=CC=CC=C4OC |
Canonical SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=C(C=C3)OC)C4=CC=CC=C4OC |
Origin of Product |
United States |
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